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  4. O-Methyl-O-(N-Butylfluorescein)-O-{3-[6-O-(D,L-1-ethoxyethyl)-1,2:4,5-bis-O-(1-methylethylidene)-D,L
O-Methyl-O-(N-Butylfluorescein)-O-{3-[6-O-(D,L-1-ethoxyethyl)-1,2:4,5-bis-O-(1-methylethylidene)-D,L O-Methyl-O-(N-Butylfluorescein)-O-{3-[6-O-(D,L-1-ethoxyethyl)-1,2:4,5-bis-O-(1-methylethylidene)-D,L
Brand Name: Vulcanchem
CAS No.: 335630-21-2
VCID: VC0017268
InChI: InChI=1S/C41H49O14P/c1-9-11-20-46-24-16-18-28-30(21-24)48-31-22-25(17-19-29(31)41(28)27-15-13-12-14-26(27)38(42)53-41)54-56(43,44-8)55-37-35-33(49-39(4,5)51-35)32(47-23(3)45-10-2)34-36(37)52-40(6,7)50-34/h12-19,21-23,32-37H,9-11,20H2,1-8H3/t23?,32?,33-,34+,35-,36-,37?,41?,56?/m1/s1
SMILES: CCCCOC1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)OP(=O)(OC)OC5C6C(C(C7C5OC(O7)(C)C)OC(C)OCC)OC(O6)(C)C)C8=CC=CC=C8C(=O)O3
Molecular Formula: C41H49O14P
Molecular Weight: 796.803

O-Methyl-O-(N-Butylfluorescein)-O-{3-[6-O-(D,L-1-ethoxyethyl)-1,2:4,5-bis-O-(1-methylethylidene)-D,L

CAS No.: 335630-21-2

Reference Standards

VCID: VC0017268

Molecular Formula: C41H49O14P

Molecular Weight: 796.803

O-Methyl-O-(N-Butylfluorescein)-O-{3-[6-O-(D,L-1-ethoxyethyl)-1,2:4,5-bis-O-(1-methylethylidene)-D,L - 335630-21-2

CAS No. 335630-21-2
Product Name O-Methyl-O-(N-Butylfluorescein)-O-{3-[6-O-(D,L-1-ethoxyethyl)-1,2:4,5-bis-O-(1-methylethylidene)-D,L
Molecular Formula C41H49O14P
Molecular Weight 796.803
IUPAC Name (6'-butoxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl) [(1R,3R,7R,9S)-8-(1-ethoxyethoxy)-5,5,11,11-tetramethyl-4,6,10,12-tetraoxatricyclo[7.3.0.03,7]dodecan-2-yl] methyl phosphate
Standard InChI InChI=1S/C41H49O14P/c1-9-11-20-46-24-16-18-28-30(21-24)48-31-22-25(17-19-29(31)41(28)27-15-13-12-14-26(27)38(42)53-41)54-56(43,44-8)55-37-35-33(49-39(4,5)51-35)32(47-23(3)45-10-2)34-36(37)52-40(6,7)50-34/h12-19,21-23,32-37H,9-11,20H2,1-8H3/t23?,32?,33-,34+,35-,36-,37?,41?,56?/m1/s1
Standard InChIKey UALSOBIBQAPBQI-BTAQHSDCSA-N
SMILES CCCCOC1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)OP(=O)(OC)OC5C6C(C(C7C5OC(O7)(C)C)OC(C)OCC)OC(O6)(C)C)C8=CC=CC=C8C(=O)O3
Synonyms 6-O-(1-Ethoxyethyl)-1,2:4,5-bis-O-(1-methylethylidene)-myo-inositol 6’-Butoxy-3-oxospiro[isobenzofuran-1(3H),9’-[9H]xanthen]-3’-yl Methyl Phosphate;
PubChem Compound 71750247
Last Modified Nov 11 2021
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